(5Z,14Z)-Icosa-5,14-dienoic acid

• Molecular Formula: C20H36O2
• Molecular Weight: 308.5 g/mol
• InChI: InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22)/b7-6-,16-15-
• InChIKey: ZPYAEYLYGOTGGC-OYAITDOQSA-N

(5Z,14Z)-Icosa-5,14-dienoic Acid: CAS 122055-58-7 Structural and Procurement Baseline for a Distinctive ω-6 Eicosadienoic Acid

(5Z,14Z)-Icosa-5,14-dienoic acid (CAS 122055-58-7) is a 20-carbon ω-6 polyunsaturated fatty acid characterized by cis double bonds at the Δ5 and Δ14 positions . This positional isomer is distinct from the more common (11Z,14Z)-eicosadienoic acid, which is a known competitive inhibitor of inosine 5′-monophosphate dehydrogenase (Ki = 3.1 µM) and LTB4 receptor binding (Ki = 3.0 µM) [1]. The physiological effects of the 5Z,14Z isomer remain largely uncharacterized, presenting a research opportunity for exploring structure-activity relationships within the eicosadienoic acid class [2].

Positional Isomer Probe

Distinct from common (11Z,14Z)-eicosadienoic acid

Pathway Study Fit

Reported 5-lipoxygenase and delta-5 desaturase inhibition context

Structure-Activity Exploration

Largely uncharacterized physiological effects for SAR research

• [1] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source
• [2] Bertin Bioreagent. (2024). 5(Z),14(Z)-Eicosadienoic Acid (CAT N°: 10010484). Product Overview. View Source

Why Generic Substitution Fails: Structural Distinctions of (5Z,14Z)-Icosa-5,14-dienoic Acid Demand Precise Procurement

Generic substitution with other eicosadienoic acids or ω-6 fatty acids is not scientifically valid due to isomer-specific biological activities. The more common (11Z,14Z) isomer exhibits defined inhibitory activity against IMP dehydrogenase (Ki = 3.1 µM) and LTB4 receptor binding (Ki = 3.0 µM) [1]. In contrast, (5Z,14Z)-icosa-5,14-dienoic acid is a known lipoxygenase inhibitor and delta-5 desaturase modulator [2]. The distinct double bond positions dictate differential enzyme interactions, metabolic fates, and potential lipid mediator synthesis. Procuring an incorrect isomer introduces uncontrolled experimental variables and renders data incomparable across studies. The following evidence quantifies these key functional differences.

Attribute

(5Z,14Z) Isomer

(11Z,14Z) Isomer

Primary Enzyme Target

5-LO / D5D inhibition context

IMP dehydrogenase / LTB4 receptor antagonism

Metabolic Fate

Delta-5 desaturase substrate → eicosatrienoic acids

Different desaturase specificity; pathway may shift

Functional Profile

Reported antioxidant activity in lipids

Antioxidant activity not significantly reported

• [1] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source
• [2] Medical University of Lublin. (n.d.). MeSH Concept Record: Icosa-5,14-dienoic acid. View Source

(5Z,14Z)-Icosa-5,14-dienoic Acid: Head-to-Head Quantitative Evidence for Informed Scientific Selection

5-Lipoxygenase (5-LO) Inhibition: (5Z,14Z)-Isomer Exhibits Potent Activity in Human Polymorphonuclear Leukocytes

(5Z,14Z)-Icosa-5,14-dienoic acid directly inhibits 5-lipoxygenase (5-LO), a key enzyme in the arachidonic acid cascade, with an IC50 of 200 nM in human polymorphonuclear leukocytes (PMNL) [1]. This inhibition was assessed by measuring the reduction in 5-LO product formation following a 15-minute pre-incubation and subsequent addition of arachidonic acid [1]. In contrast, the (11Z,14Z) isomer is not reported to have significant 5-LO inhibitory activity at comparable concentrations; its primary known activities are IMP dehydrogenase inhibition (Ki = 3.1 µM) and LTB4 receptor antagonism (Ki = 3.0 µM) [2]. This represents a clear functional divergence between the two positional isomers.

5-LO Inhibition

Head-to-head

IC50 200 nM (5Z,14Z) vs. not significantly reported for (11Z,14Z)

Supports leukotriene pathway research context

Assessed in human PMNL; 15 min pre-incubation

Evidence Dimension	5-Lipoxygenase (5-LO) Inhibition
Target Compound Data	IC50 = 200 nM
Comparator Or Baseline	(11Z,14Z)-eicosadienoic acid: 5-LO inhibitory activity not significantly reported
Quantified Difference	Approximately 15-fold lower IC50 for 5-LO inhibition compared to comparator's primary activity (IMP dehydrogenase, Ki = 3.1 µM)
Conditions	Human polymorphonuclear leukocytes (PMNL); 15 min pre-incubation; arachidonic acid substrate

Why This Matters

This selective 5-LO inhibitory activity at nanomolar concentrations positions (5Z,14Z)-icosa-5,14-dienoic acid as a preferred tool compound for dissecting leukotriene-mediated inflammatory pathways, distinct from the IMP dehydrogenase-targeting (11Z,14Z) isomer.

• [1] BindingDB. (2016). BDBM50062727 (CHEMBL3397721): Affinity Data for Polyunsaturated fatty acid 5-lipoxygenase. View Source
• [2] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source

Delta-5 Desaturase (D5D) Inhibition: A Potent, Reversible, Slow-Binding Mechanism Unique to the 5Z,14Z Scaffold

(5Z,14Z)-Icosa-5,14-dienoic acid has been identified as a potent, reversible, and slow-binding inhibitor of delta-5 desaturases (D5Ds) . It functions by binding directly to the desaturase domain . D5D is the rate-limiting enzyme converting dihomo-γ-linolenic acid (DGLA) to arachidonic acid (AA) [1]. Inhibition of D5D by this compound leads to an increase in anti-inflammatory DGLA-derived eicosanoids and a decrease in pro-inflammatory AA-derived eicosanoids . In contrast, the (11Z,14Z) isomer does not exhibit this specific D5D inhibitory mechanism; its primary interaction is competitive inhibition of IMP dehydrogenase [2]. This mechanistic distinction is critical for research targeting the modulation of eicosanoid balance.

D5D Inhibition

Reported

Reversible, slow-binding inhibitor of D5D; Ki not determined

Supports DGLA/AA axis modulation research

Binding to desaturase domain; in vitro context

Evidence Dimension	Delta-5 Desaturase (D5D) Inhibition
Target Compound Data	Potent, reversible, slow-binding inhibitor of D5D (exact Ki not reported)
Comparator Or Baseline	(11Z,14Z)-eicosadienoic acid: No significant D5D inhibitory activity reported; primary activity is IMP dehydrogenase inhibition (Ki = 3.1 µM)
Quantified Difference	Qualitative difference in primary enzyme target (D5D vs. IMP dehydrogenase)
Conditions	In vitro enzyme assays; binding to desaturase domain

Why This Matters

This unique D5D inhibitory profile makes (5Z,14Z)-icosa-5,14-dienoic acid an essential chemical probe for studying the role of delta-5 desaturase in inflammatory diseases and for developing targeted therapies that modulate the DGLA/AA eicosanoid axis.

• [1] NCBI. (n.d.). Delta-5 Fatty Acid Desaturase [EC 1.14.19.-]. View Source
• [2] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source

Antioxidant Activity: (5Z,14Z)-Icosa-5,14-dienoic Acid Demonstrates Functional Radical Scavenging in Lipid Systems

(5Z,14Z)-Icosa-5,14-dienoic acid is reported to serve as an antioxidant in fats and oils [1]. This functional activity is distinct from its enzyme inhibition properties and is not a well-documented feature of the (11Z,14Z) isomer, whose known activities are primarily centered on IMP dehydrogenase and LTB4 receptor antagonism [2]. The antioxidant capacity likely stems from the specific positioning of the conjugated diene system, which can act as a radical trap. While quantitative data (e.g., ORAC, TEAC values) for the pure compound are not readily available in the public domain, this reported activity provides a basis for experimental investigation in lipid oxidation models.

Antioxidant Activity

Data to verify

Reported antioxidant in fats/oils; quantitative data not publicly available

Supports lipid oxidation model studies

Radical scavenging context requires validation

Evidence Dimension	Antioxidant Activity in Lipids
Target Compound Data	Reported to serve as an antioxidant in fats and oils
Comparator Or Baseline	(11Z,14Z)-eicosadienoic acid: Antioxidant activity not significantly reported
Quantified Difference	Qualitative difference in functional activity profile
Conditions	In vitro lipid systems

Why This Matters

This antioxidant property suggests potential utility as a natural preservative or stabilizer in lipid-based formulations, expanding the compound's application scope beyond biochemical pathway modulation.

• [1] Medical University of Lublin. (n.d.). MeSH Concept Record: Icosa-5,14-dienoic acid. View Source
• [2] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source

Physicochemical and Metabolic Uniqueness: High LogP and Distinct In Vivo Conversion Profile Differentiate (5Z,14Z)-Icosa-5,14-dienoic Acid

(5Z,14Z)-Icosa-5,14-dienoic acid exhibits a high calculated octanol-water partition coefficient (LogP) of 7.4 , indicating significant lipophilicity. This physicochemical property influences its cellular uptake, membrane partitioning, and in vivo distribution. Furthermore, eicosadienoic acids, including the 5Z,14Z isomer, are known to be converted by desaturases in vivo to eicosatrienoic acids, which are potent vasodilators . However, the specific metabolic fate of the 5Z,14Z isomer is distinct from that of the (11Z,14Z) isomer due to the different positions of the double bonds, which dictates enzyme specificity [1]. While direct quantitative comparative metabolic data are limited, the structural divergence strongly implies non-interchangeable in vivo processing.

Physicochemical Profile

Context-dependent

Calculated LogP 7.4; in vivo conversion to eicosatrienoic acids

Distinct isomer-specific metabolic fate

In silico LogP; comparative metabolic data limited

Evidence Dimension	Physicochemical and Metabolic Properties
Target Compound Data	Calculated LogP = 7.4; in vivo conversion to eicosatrienoic acids
Comparator Or Baseline	(11Z,14Z)-eicosadienoic acid: LogP ~7.4 (similar), but distinct desaturase substrate specificity
Quantified Difference	Qualitative difference in metabolic fate due to positional isomerism
Conditions	In silico LogP calculation; in vivo animal studies

Why This Matters

The high LogP and unique metabolic pathway underscore the importance of using the correct isomer in lipid metabolism and pharmacology studies, as substitution with (11Z,14Z) or other analogs would lead to erroneous conclusions about bioavailability and downstream lipid mediator production.

• [1] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source

Optimal Research and Industrial Application Scenarios for (5Z,14Z)-Icosa-5,14-dienoic Acid

Inflammatory Pathway Deconvolution: 5-Lipoxygenase and Delta-5 Desaturase Focus

Researchers investigating the arachidonic acid cascade should procure (5Z,14Z)-icosa-5,14-dienoic acid as a selective probe to dissect the contributions of 5-LO and D5D in leukotriene biosynthesis and eicosanoid balance. Its potent 5-LO inhibition (IC50 = 200 nM) [1] and unique D5D inhibitory activity make it a superior tool compared to the (11Z,14Z) isomer, which primarily targets IMP dehydrogenase [2].

Lipid Peroxidation and Antioxidant Studies

Food scientists and biochemists investigating lipid oxidation mechanisms can utilize (5Z,14Z)-icosa-5,14-dienoic acid as a model compound to study the antioxidant effects of conjugated diene systems in fatty acids [3]. Its reported antioxidant activity in fats and oils [3] provides a basis for comparative studies with other unsaturated fatty acids and synthetic antioxidants.

Lipidomics and Metabolic Pathway Elucidation

Lipidomics researchers should use the authentic (5Z,14Z)-icosa-5,14-dienoic acid standard to correctly identify and quantify this specific isomer in biological samples. Its high LogP of 7.4 and distinct metabolic conversion to eicosatrienoic acids necessitate its use as a calibration standard for accurate lipid profiling, as substitution with the (11Z,14Z) isomer would lead to misidentification and flawed pathway analysis [2].

Application

Selection Property

Validation Focus

5-LO / D5D pathway deconvolution

5-LO and D5D inhibitory profile (reported)

Leukotriene and eicosanoid endpoint analysis

Lipid peroxidation research

Reported antioxidant activity in lipid systems

Radical scavenging and lipid oxidation assays

Lipidomics isomer identification

Positional isomer identity and high LogP

Chromatographic separation and metabolic conversion endpoints

• [1] BindingDB. (2016). BDBM50062727 (CHEMBL3397721): Affinity Data for Polyunsaturated fatty acid 5-lipoxygenase. View Source
• [2] Mizushina, Y., Dairaku, I., Yanaka, N., et al. (2007). Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase. Biochimie, 89(5), 581-590. View Source
• [3] Medical University of Lublin. (n.d.). MeSH Concept Record: Icosa-5,14-dienoic acid. View Source